Cas no 3013-76-1 (Glucopyranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, b-D- (8CI))

• Product Name: Glucopyranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, b-D- (8CI)
• CAS No: 3013-76-1
• MF: C₁₀H₁₃N₃O₇
• MW: 287.226122617722
• CID: 315835
• PubChem ID: 259139
• Update Time: 2025-04-19

Glucopyranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, b-D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Glucopyranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, b-D- (8CI)
• iothalamate meglumine
• 1-deoxy-1-(methylamino)-D-glucitol 3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoate
• Conray
• Conray 60
• Conray meglumin
• Contrix 28
• Cysto-Conray
• Meglumine conray
• Meglumine iotalamate
• Meglumine iothalamate
• Meglumin-iothalamat
• Methylglucamine iotalamate
• Methylglucamine iothalamate
• 3013-76-1
• NSC-88740
• NSC88740

• Inchi： 1S/C10H13N3O7/c11-8(18)7-5(16)4(15)6(17)9(20-7)13-2-1-3(14)12-10(13)19/h1-2,4-7,9,15-17H,(H2,11,18)(H,12,14,19)
• InChI Key： PCFPYSRNSFWWFM-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)C(C(C(C1N1C=CC(NC1=O)=O)O)O)O

Computed Properties

• Exact Mass: 287.07500
• Monoisotopic Mass: 287.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.791
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.683
• PSA: 167.87000
• LogP: -3.29770